Cas no 13716-10-4 (Di-t-butylchlorophosphine)

• Product Name: Di-t-butylchlorophosphine
• CAS No: 13716-10-4
• MF: C₈H₁₈ClP
• MW: 180.655282497406
• MDL: MFCD00008815
• CID: 49429
• PubChem ID: 139566
• Update Time: 2025-05-21

Di-t-butylchlorophosphine Chemical and Physical Properties

Names and Identifiers

• di-tert-Butylchlorophosphine
• AURORA KA-1319
• Bis(1,1-dimethylethyl)-phosphinous chloride
• DI-T-BUTYLCHLOROPHOSPHINE
• DI-T-BUTYLPHOSPHINOUS CHLORIDE
• DI-TERT-BUTYLPHOSPHORUS CHLORIDE
• DI-TERT-BUTYLCHLOROPHOSPHANE
• (tert-C4H9)2PCl
• Chlorodi-tert-butylphosphine
• ditert-butyl(chloro)phosphane
• Di-tert-butylchlorophosphine,AcroSeal
• Phosphonous dichloride
• DI-TERT-BUTYLCHLOROPHO
• Di-tert-butylchlorophosphanec
• 98% [(CH3)3C]2PCl
• Phosphinous chloride, bis(1,1-dimethylethyl)-
• Phosphinous chloride, di-tert-butyl-
• di-tert-butyl chlorophosphine
• Di-tert-Butylphosphinous chloride
• MCRSZLVSRGTMIH-UHFFFAOYSA-N
• ClPtBu2
• PubChem6477
• P(tBu)2Cl
• (t-Bu)2PCl
• P(t-Bu)2Cl
• chlorodi-t-butylphosphine
• chlorobis-t-butylphosphine
• chloro-di-t-butylphosphine
• (Me3C)
• (Me3C)2P-Cl
• FT-0623660
• DTXSID70160089
• GEO-01258
• Phosphinous chloride, P,P-bis(1,1-dimethylethyl)-
• BB 0221063
• ditert-butyl(chloranyl)phosphane
• 13716-10-4
• chloro-di-tert-butylphosphine
• D90210
• A807201
• SCHEMBL56815
• di-tert-butyl(chloro)phosphane
• EN300-158925
• J-520404
• di(tert-butyl)chlorophosphine
• MFCD00008815
• di-t-butyl phosphinous chloride
• ditert-butyl(chloro)phosphine
• 1-Boc- 4,4\\'-bipiperidine
• Di-tert-butylchlorophosphine, 96%
• AMY42245
• di-tert-butyl-chlorophosphine
• AKOS015910830
• D3632
• Di-tert-butylchlorophosphanec?
• DB-009722
• DTXCID9082580
• Di-t-butylchlorophosphine

• MDL： MFCD00008815
• Inchi： 1S/C8H18ClP/c1-7(2,3)10(9)8(4,5)6/h1-6H3
• InChI Key： MCRSZLVSRGTMIH-UHFFFAOYSA-N
• SMILES： ClP(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 180.08300
• Monoisotopic Mass: 180.083465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.951 g/mL at 25 °C(lit.)
• Melting Point: 3°C(lit.)
• Boiling Point: 72°C/13mmHg(lit.)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.482(lit.)
• Solubility: Miscible with terahydrofuran.
• PSA: 13.59000
• LogP: 4.21910
• Sensitiveness: Air & Moisture Sensitive
• Solubility: reaction

Di-t-butylchlorophosphine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S25
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Alkylhalophosphines Alkylhalophosphines
• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Alkylhalophosphines

Additional information on Di-t-butylchlorophosphine

Di-t-butylchlorophosphine (CAS No. 13716-10-4): An Overview of Its Synthesis, Properties, and Applications in Chemical Biology and Pharmaceutical Research

Di-t-butylchlorophosphine (DTBCP), with the CAS number 13716-10-4, is a versatile organophosphorus compound that has gained significant attention in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique chemical structure, which consists of two tert-butyl groups and a chlorine atom attached to a phosphorus atom. The combination of these functional groups imparts DTBCP with distinct properties that make it valuable in various synthetic and analytical applications.

The synthesis of Di-t-butylchlorophosphine typically involves the reaction of tert-butylmagnesium chloride with phosphorus trichloride. This process is well-documented in the literature and has been optimized to achieve high yields and purity. The tert-butyl group, known for its steric bulk, plays a crucial role in stabilizing the phosphorus center and influencing the reactivity of the compound. The chlorine atom, on the other hand, provides a reactive site that can be readily substituted in various chemical transformations.

In recent years, Di-t-butylchlorophosphine has been extensively studied for its potential applications in the synthesis of phosphorus-containing compounds. One notable area of research is the use of DTBCP as a ligand in transition metal-catalyzed reactions. For instance, it has been shown to be effective in palladium-catalyzed cross-coupling reactions, where it can improve the selectivity and yield of the desired products. This property makes DTBCP a valuable tool in the development of new synthetic methods for complex organic molecules.

Beyond its role as a ligand, Di-t-butylchlorophosphine has also found applications in the synthesis of bioactive molecules. Phosphorus-containing compounds are known for their biological activity and have been widely explored in drug discovery and development. DTBCP can serve as a building block for the synthesis of phosphonates, phosphinates, and other phosphorus derivatives that exhibit therapeutic potential. For example, recent studies have demonstrated the use of DTBCP in the synthesis of antiviral agents and anticancer drugs.

The physical properties of Di-t-butylchlorophosphine are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 150°C. Its solubility in common organic solvents such as dichloromethane, toluene, and hexanes makes it easy to handle and process in laboratory settings. Additionally, DTBCP is stable under standard laboratory conditions, which further enhances its utility as a reagent.

In terms of safety and handling, while Di-t-butylchlorophosphine is not classified as a hazardous material under most regulatory frameworks, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it is advisable to work with DTBCP in a well-ventilated area or under a fume hood to minimize exposure.

The environmental impact of Di-t-butylchlorophosphine is another important consideration. While there is limited data available on its environmental fate and effects, it is generally considered to have low toxicity to aquatic organisms. However, best practices dictate that any waste containing DTBCP should be disposed of according to local regulations to minimize potential environmental impact.

In conclusion, Di-t-butylchlorophosphine (CAS No. 13716-10-4) is a valuable organophosphorus compound with a wide range of applications in chemical biology and pharmaceutical research. Its unique chemical structure and properties make it an essential reagent in various synthetic processes and analytical methods. As research continues to advance, it is likely that new applications for DTBCP will be discovered, further solidifying its importance in the scientific community.